N'-[1-(4-ethylphenyl)ethylidene]-4-(1H-pyrrol-1-yl)benzohydrazide

• IUPAC Name: N-[(E)-1-(4-ethylphenyl)ethylideneamino]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C21H21N3O/c1-3-17-6-8-18(9-7-17)16(2)22-23-21(25)19-10-12-20(13-11-19)24-14-4-5-15-24/h4-15H,3H2,1-2H3,(H,23,25)/b22-16+
• InChI Key: COPAYXUZGLNKKZ-CJLVFECKSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=NNC(=O)C2=CC=C(C=C2)N3C=CC=C3)C
• Isomeric SMILES: CCC1=CC=C(C=C1)/C(=N/NC(=O)C2=CC=C(C=C2)N3C=CC=C3)/C
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

N-[1-(4-ethylphenyl)ethylidene]-4-(1H-pyrrol-1-yl)benzohydrazide, also known as EPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. EPPB belongs to the class of hydrazones, which are organic compounds that contain a hydrazone functional group (-NHN=). In

Mechanism of Action

The mechanism of action of N'-[1-(4-ethylphenyl)ethylidene]-4-(1H-pyrrol-1-yl)benzohydrazide is not fully understood. However, it has been suggested that this compound may act as a DNA intercalator, which means that it can insert itself between the base pairs of DNA. This can lead to the inhibition of DNA replication and transcription, which can ultimately result in cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[1-(4-ethylphenyl)ethylidene]-4-(1H-pyrrol-1-yl)benzohydrazide in lab experiments is its potential as a therapeutic agent. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research on N'-[1-(4-ethylphenyl)ethylidene]-4-(1H-pyrrol-1-yl)benzohydrazide. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in treating viral infections such as COVID-19. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N'-[1-(4-ethylphenyl)ethylidene]-4-(1H-pyrrol-1-yl)benzohydrazide involves the reaction of 4-ethylbenzaldehyde with 1H-pyrrole-1-carboxaldehyde in the presence of hydrazine hydrate. The resulting product is then treated with 4-nitrobenzoyl chloride to yield this compound. The overall reaction scheme is shown below:

Scientific Research Applications

N'-[1-(4-ethylphenyl)ethylidene]-4-(1H-pyrrol-1-yl)benzohydrazide has been found to have potential therapeutic applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.